Cas no 2229005-66-5 (2-(9H-fluoren-9-yl)-2-methylpropanenitrile)

• Product Name: 2-(9H-fluoren-9-yl)-2-methylpropanenitrile
• CAS No: 2229005-66-5
• MF: C₁₇H₁₅N
• MW: 233.307704210281
• CID: 6447095
• PubChem ID: 165860404
• Update Time: 2025-06-10

2-(9H-fluoren-9-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-yl)-2-methylpropanenitrile
• 2229005-66-5
• EN300-1807424

• Inchi： 1S/C17H15N/c1-17(2,11-18)16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16H,1-2H3
• InChI Key： PVZZOWXKPQCAEU-UHFFFAOYSA-N
• SMILES： N#CC(C)(C)C1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 233.120449483g/mol
• Monoisotopic Mass: 233.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(9H-fluoren-9-yl)-2-methylpropanenitrile

Recent Advances in the Study of 2-(9H-fluoren-9-yl)-2-methylpropanenitrile (CAS: 2229005-66-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(9H-fluoren-9-yl)-2-methylpropanenitrile (CAS: 2229005-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorene-based structure, has shown promising potential in various applications, including drug discovery, organic synthesis, and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications. This research brief aims to summarize the latest findings and provide insights into the current state of research on this compound.

One of the key areas of interest in the study of 2-(9H-fluoren-9-yl)-2-methylpropanenitrile is its role as a building block in organic synthesis. Researchers have demonstrated its utility in the construction of complex molecular architectures, particularly in the development of novel pharmaceuticals. The compound's unique structural features, including the fluorene moiety and the nitrile group, make it a versatile intermediate for the synthesis of biologically active molecules. Recent publications have highlighted its use in the preparation of potential drug candidates targeting various diseases, such as cancer and neurodegenerative disorders.

In addition to its synthetic applications, 2-(9H-fluoren-9-yl)-2-methylpropanenitrile has been investigated for its biological activities. Preliminary studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes and receptors, although the exact mechanisms of action remain under investigation. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its molecular interactions with biological targets. These studies have provided valuable insights into the compound's potential as a lead molecule for further drug development.

The pharmacological potential of 2-(9H-fluoren-9-yl)-2-methylpropanenitrile has also been explored in recent preclinical studies. Animal models have been used to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). While the results are still preliminary, they indicate that the compound possesses favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. Further optimization of its chemical structure may enhance its pharmacological profile and reduce potential side effects.

From a material science perspective, 2-(9H-fluoren-9-yl)-2-methylpropanenitrile has shown promise in the development of organic electronic materials. Its fluorene-based structure contributes to its excellent photophysical properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent research has focused on modifying its chemical structure to improve its performance in these applications, with encouraging results reported in peer-reviewed journals.

Despite these advances, several challenges remain in the research and development of 2-(9H-fluoren-9-yl)-2-methylpropanenitrile. These include the need for more comprehensive toxicity studies, the optimization of synthetic routes for large-scale production, and the exploration of its full therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies to identify more potent derivatives, as well as investigations into its potential applications in other areas of medicine and technology.

In conclusion, 2-(9H-fluoren-9-yl)-2-methylpropanenitrile (CAS: 2229005-66-5) represents a compound of growing importance in chemical biology and pharmaceutical research. Its unique structural features and diverse potential applications make it a subject of intense study. As research progresses, this molecule may contribute significantly to advancements in drug discovery, material science, and other related fields. Continued investigation and collaboration among researchers will be essential to fully realize its potential and translate laboratory findings into practical applications.